Cas no 1805416-85-6 (Methyl 6-bromo-4-(difluoromethyl)-2-iodopyridine-3-carboxylate)

• Product Name: Methyl 6-bromo-4-(difluoromethyl)-2-iodopyridine-3-carboxylate
• CAS No: 1805416-85-6
• MF: C₈H₅BrF₂INO₂
• MW: 391.936080694199
• CID: 4862932
• Update Time: 2025-10-30

Methyl 6-bromo-4-(difluoromethyl)-2-iodopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-4-(difluoromethyl)-2-iodopyridine-3-carboxylate

• Inchi： 1S/C8H5BrF2INO2/c1-15-8(14)5-3(6(10)11)2-4(9)13-7(5)12/h2,6H,1H3
• InChI Key： OOBZIWJWLUKZBP-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OC)=C(C(F)F)C=C(N=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-bromo-4-(difluoromethyl)-2-iodopyridine-3-carboxylate

Research Brief on Methyl 6-bromo-4-(difluoromethyl)-2-iodopyridine-3-carboxylate (CAS: 1805416-85-6)

Methyl 6-bromo-4-(difluoromethyl)-2-iodopyridine-3-carboxylate (CAS: 1805416-85-6) is a halogenated pyridine derivative that has garnered significant attention in recent medicinal chemistry and drug discovery research. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other targeted therapies. Its unique structural features, including the difluoromethyl and halogen substituents, make it a valuable building block for the construction of complex pharmacophores with enhanced metabolic stability and binding affinity.

Recent studies have explored the synthetic utility of Methyl 6-bromo-4-(difluoromethyl)-2-iodopyridine-3-carboxylate in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations enable the efficient introduction of diverse aryl, heteroaryl, and amino groups at the 2- and 6-positions of the pyridine ring, facilitating rapid structure-activity relationship (SAR) exploration. The electron-withdrawing carboxylate moiety at the 3-position further enhances the reactivity of the halogen substituents toward nucleophilic aromatic substitution.

In a 2023 publication in the Journal of Medicinal Chemistry, researchers demonstrated the application of this compound as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The difluoromethyl group was found to significantly improve the metabolic stability of the resulting inhibitors while maintaining potent enzymatic activity. Molecular docking studies revealed that derivatives incorporating this scaffold exhibited favorable interactions with the hydrophobic pocket of BTK, highlighting its potential in hematologic malignancy therapeutics.

Another significant development involves the use of Methyl 6-bromo-4-(difluoromethyl)-2-iodopyridine-3-carboxylate in the construction of fluorinated analogs of known pharmaceutical compounds. The presence of fluorine atoms has been shown to modulate physicochemical properties such as lipophilicity, membrane permeability, and metabolic stability. Recent patent applications (WO2023056342, US20230174621) have disclosed its incorporation into next-generation antiviral agents, particularly targeting RNA-dependent RNA polymerases.

From a synthetic chemistry perspective, recent optimization studies have focused on improving the scalability and sustainability of production processes for this intermediate. A 2024 Green Chemistry report described a continuous-flow protocol that reduces solvent consumption and improves yield compared to traditional batch methods. This advancement addresses growing concerns about the environmental impact of pharmaceutical manufacturing while maintaining the high purity required for medicinal chemistry applications.

The safety profile and handling considerations for Methyl 6-bromo-4-(difluoromethyl)-2-iodopyridine-3-carboxylate have also been investigated in recent industrial hygiene studies. While the compound demonstrates good stability under standard laboratory conditions, precautions are recommended when handling the iodopyridine moiety due to potential light sensitivity. Material safety data from major suppliers indicate that proper personal protective equipment should be used to minimize exposure risks during large-scale operations.

Looking forward, the unique combination of reactivity and structural features in Methyl 6-bromo-4-(difluoromethyl)-2-iodopyridine-3-carboxylate positions it as a valuable tool for drug discovery programs targeting challenging biological targets. Its application in PROTAC (proteolysis targeting chimera) development is particularly promising, as evidenced by recent preclinical studies combining this scaffold with E3 ligase binders. The compound's versatility suggests it will remain an important building block in medicinal chemistry for the foreseeable future.